1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine oxalate
Overview
Description
1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine oxalate, also known as BRL-15572, is a novel compound that has been extensively studied in scientific research applications. This compound is a potent and selective antagonist of the 5-HT1B receptor, which is a subtype of the serotonin receptor. The 5-HT1B receptor is involved in the regulation of various physiological processes, including mood, anxiety, and pain perception. BRL-15572 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various neurological and psychiatric disorders.
Mechanism of Action
1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine oxalate is a potent and selective antagonist of the 5-HT1B receptor, which is a subtype of the serotonin receptor. The 5-HT1B receptor is involved in the regulation of various physiological processes, including mood, anxiety, and pain perception. By blocking the activity of the 5-HT1B receptor, this compound can modulate the levels of serotonin in the brain, which can lead to changes in mood, anxiety, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. The compound has been shown to modulate the levels of serotonin in the brain, which can lead to changes in mood, anxiety, and pain perception. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine oxalate in lab experiments is its potency and selectivity as a 5-HT1B receptor antagonist. This allows for precise modulation of serotonin levels in the brain, which can be useful in studying the role of serotonin in various physiological processes. However, one of the limitations of using this compound is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in the brain over extended periods of time.
Future Directions
There are several future directions for the study of 1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine oxalate. One potential direction is the further exploration of its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Another potential direction is the development of new compounds based on the structure of this compound that may have improved potency, selectivity, and pharmacokinetic properties. Additionally, further studies are needed to better understand the mechanism of action of this compound and its effects on various physiological processes.
Scientific Research Applications
1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine oxalate has been extensively studied in scientific research applications, particularly in the field of neuroscience. The compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various neurological and psychiatric disorders, including depression, anxiety, and migraine. This compound has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
1-[2-(2-bromo-6-chloro-4-methylphenoxy)ethyl]piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrClN2O.C2H2O4/c1-10-8-11(14)13(12(15)9-10)18-7-6-17-4-2-16-3-5-17;3-1(4)2(5)6/h8-9,16H,2-7H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLOSJQRSNBMFCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)OCCN2CCNCC2)Cl.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20BrClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.